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Compound of Interest

Compound Name:
3-(Dimethylamino)-1-(3-

nitrophenyl)prop-2-en-1-one

CAS No.: 1163721-90-1

Cat. No.: B3033747

Get Quote

Executive Summary
The introduction of a nitro group at the 3-position of the enaminone scaffold (specifically 4-

amino-3-nitro-3-en-2-ones) fundamentally alters the system's electronic landscape, converting

a versatile building block into a hyper-electrophilic "push-pull" alkene. This modification does

not merely add a functional group; it imposes a dominant dipole that dictates regioselectivity,

enhances susceptibility to nucleophilic attack at the

-carbon, and locks the molecular conformation through intramolecular hydrogen bonding or
steric gating.

This guide analyzes the electronic architecture of 3-nitroenaminones, details the mechanistic

implications for heterocycle synthesis, and provides a validated protocol for exploiting these

effects in drug discovery workflows.

Electronic Architecture: The "Push-Pull" Dynamic
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The 3-nitroenaminone system is defined by the conjugation of an electron-donating amine and

two electron-withdrawing groups (carbonyl and nitro) across a double bond. While standard

enaminones exhibit ambident reactivity, the 3-nitro group acts as an "electronic sink,"

dramatically polarizing the system.

Resonance and Dipole Moment
The reactivity is best understood through Resonance Theory. The ground state is a hybrid of

the neutral enamine form (A) and the zwitterionic iminium form (B).

Form A (Neutral):

Form B (Zwitterionic):

In 3-nitro analogs, the strong electron-withdrawing nature of the nitro group stabilizes the

negative charge on the

-carbon (C3), significantly increasing the contribution of Form B. This results in:

High Bond Order Disruption: The C3=C4 double bond lengthens (single bond character),

while the C4-N bond shortens (double bond character).

-Carbon Electrophilicity: The C4 position becomes highly electron-deficient, making it
susceptible to soft nucleophiles.

Visualization of Electronic Flow
The following diagram illustrates the resonance stabilization and the resulting electrophilic

sites.
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Caption: Electronic flux in 3-nitroenaminones. The nitro group outcompetes the carbonyl for

electron density, creating a highly polarized push-pull alkene system.

Quantitative Structural Markers
The electronic perturbation caused by the 3-nitro group is measurable via spectroscopic and

crystallographic data.

Bond Length Alternation
X-ray diffraction data confirms the "push-pull" character. In 3-nitroenaminones, the C=C bond is

significantly longer than in non-nitro analogs, approaching the length of a single bond (

vs.

), while the C-N bond shortens (

), indicating restricted rotation and high barrier to E/Z isomerization.

NMR Chemical Shifts
The 3-nitro group induces a massive deshielding effect on the vinyl proton and the amine

protons due to the anisotropic effect and the reduction of electron density.
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Feature

Standard
Enaminone (

ppm)

3-Nitro Enaminone
(

ppm)

Mechanistic Insight

Vinyl Proton (H-4) 5.0 – 7.5 8.0 – 8.8

Extreme deshielding

due to positive charge

buildup on C4.

Amine Methyls 2.8 – 3.0 3.2 – 3.4

Increased double

bond character (

) restricts rotation,

often showing two

distinct signals.

Carbonyl Carbon 190 – 195 185 – 190

Slight shielding due to

cross-conjugation

interference by the

nitro group.

Reactivity Profile: Regiocontrolled Heterocycle
Synthesis
The defining feature of 3-nitroenaminone reactivity is the Addition-Elimination sequence at the

-carbon (C4). Unlike simple enones where Michael addition might compete with 1,2-addition at
the carbonyl, the 3-nitro group ensures that C4 is the exclusive site for initial nucleophilic attack
by soft nucleophiles.

Mechanism: The Transamination-Cyclization Cascade
When reacting with binucleophiles (e.g., hydrazines, amidines), the reaction proceeds via a

predictable cascade:

Step 1 (Substitution): The nucleophile attacks C4, displacing the dimethylamine group

(transamination). The nitro group stabilizes the tetrahedral intermediate.

Step 2 (Cyclization): The second nucleophilic site attacks the carbonyl carbon (C2).
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Step 3 (Aromatization): Elimination of water yields the nitro-heterocycle.

Regioselectivity Rules
In the synthesis of pyrazoles using monosubstituted hydrazines (

), regioselectivity is governed by the "Hard/Soft" principle and steric factors.

The terminal

of the hydrazine (softer, less sterically hindered) attacks the C4 position (softer electrophile).

The substituted NH-R attacks the Carbonyl (harder electrophile).

This yields 1-substituted-4-nitropyrazoles with high fidelity, a crucial advantage over non-nitro

precursors which often yield isomeric mixtures.
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Caption: The regioselective cascade synthesis of 4-nitropyrazoles from 3-nitroenaminones.

Experimental Protocol: Synthesis of 3-Methyl-4-
nitro-1-phenyl-1H-pyrazole
Objective: Synthesize a functionalized nitro-pyrazole using the 3-nitroenaminone platform. This

protocol demonstrates the "one-pot" equivalent efficiency where the enaminone is isolated or

used in situ.

Reagents & Equipment
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Substrate: 4-(Dimethylamino)-3-nitrobut-3-en-2-one (Prepared from Nitroacetone + DMF-

DMA).

Nucleophile: Phenylhydrazine.

Solvent: Ethanol (EtOH) or Acetic Acid (AcOH) for catalysis.

Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer.

Step-by-Step Methodology
Phase 1: Precursor Synthesis (If not commercially available)

Charge: Add nitroacetone (10 mmol) to a flask containing toluene (20 mL).

Reagent Addition: Add

-dimethylformamide dimethyl acetal (DMF-DMA) (12 mmol, 1.2 equiv).

Reaction: Heat to reflux for 2–4 hours. The removal of methanol drives the equilibrium.

Isolation: Cool to RT. The 3-nitroenaminone often precipitates as yellow/orange crystals.

Filter and wash with cold hexane. Checkpoint: 1H NMR should show a singlet ~3.2 ppm

(NMe2) and a downfield singlet ~8.5 ppm (Vinyl H).

Phase 2: Heterocyclization

Dissolution: Dissolve the isolated 3-nitroenaminone (5 mmol) in Ethanol (15 mL).

Addition: Add Phenylhydrazine (5.5 mmol, 1.1 equiv) dropwise at room temperature.

Note: An exotherm may occur due to the high reactivity of the C4 position.

Cyclization: Heat the mixture to reflux for 1 hour.

Mechanism Check: The solution color will darken as the dimethylamine is liberated and

the aromatic system forms.
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Work-up: Cool to room temperature. The product, 3-methyl-4-nitro-1-phenyl-1H-pyrazole,

typically precipitates.

Purification: Filter the solid. Recrystallize from EtOH/Water if necessary.

Troubleshooting & Validation
Low Yield: If the enaminone hydrolysis competes (reverting to nitroacetone), ensure

anhydrous solvents are used.

Regioisomer Check: Run NOESY NMR. A correlation between the phenyl ring protons and

the pyrazole C5-H (if applicable) or lack of correlation with the methyl group confirms the 1-

phenyl-3-methyl regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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